Cas no 2922-83-0 (L-Kynurenine)
L-Kynurenine structure
Product name:L-Kynurenine
L-Kynurenine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
- L-Kynurenine
- L-Kynurenine Hydrate
- Benzenebutanoic acid, a,2-diamino-g-oxo-, (aS)-
- Kynurenine
- β-Anthraniloyl-L-alanine
- L-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
- Kynurenin
- L-3-(o-Aminobenzoyl)alanine
- Kynurenine, L-
- 3-Anthraniloyl-L-alanine
- (2S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid
- YGPSJZOEDVAXAB-QMMMGPOBSA-N
- 02JW4J5R44
- Quinurenine
- Benzenebutanoic acid, alpha,2-diamino-gamma-oxo-, (alphaS)-
- (S)-alpha,2-Diamino-gamma-oxobenzenebutanoic acid
- L-2-Amino-3-(2-aminobenzoyl)propionic acid
- L-KynurenineHydrate
- KYN
- DL-Kynureninefree base
- 3-anthraniloyl-alani
- (2S)-4-(2-aminophenyl)-2-azaniumyl-4-oxobutanoate
- s5839
- (S)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoate
- A819827
- C00328
- KUC106759N
- SCHEMBL20875
- 2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid #
- NCGC00163345-01
- HY-104026
- Q415768
- (alphaS)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoic acid
- K-9020
- (2S)-2-amino-4-(2-aminophenyl)-4-oxo-butanoic acid;L-Kynurenine
- beta-Anthraniloyl-L-alanine, L-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid
- BENZENEBUTANOIC ACID, .ALPHA.,2-DIAMINO-.GAMMA.-OXO-, (.ALPHA.S)-
- CS-0022016
- KYNURENINE, (+)-
- (S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoicacid
- CCRIS 4425
- AKOS016843487
- L-Kynurenine, >=98% (HPLC)
- TRYPTOPHAN IMPURITY C [EP IMPURITY]
- L-Kynurenine, free base
- KSC-11-228-1
- NS00014872
- MFCD00069912
- EN300-244590
- L-2-AMINO-3-(2-AMINOBENZOYL)PROPIONIC ACID L-2-AMINO-4-[2-AMINOPHENYL]-4-OXOBUTANOIC ACID L-KYNURENINE L-kynurenine free base
- alpha,2-diamino-gamma-oxo-Benzenebutanoic acid
- 3-(2-aminobenzoyl)-L-alanine
- DB02070
- BCP20697
- bmse000172
- CHEBI:16946
- (alphaS)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoate
- 2922-83-0
- Kynurenine (L)
- CS-13161
- Benzenebutanoic acid, .alpha.,2-diamino-.gamma.-oxo-, (S)-
- 3-anthraniloyl-alanine
- CHEMBL498416
- (S)-Kynurenine
- BDBM50506041
- N-ACETYLTRYPTOPHAN IMPURITY C [EP IMPURITY]
- alpha,2-diamino-gamma-oxo-Benzenebutanoate
- K0016
- (S)-alpha,2-diamino-3-hydroxy-gamma-oxo-Benzenebutanoic acid
- DTXSID101031182
- UNII-02JW4J5R44
-
- MDL： MFCD00069912
- Inchi： 1S/C10H12N2O3/c11-7-4-2-1-3-6(7)9(13)5-8(12)10(14)15/h1-4,8H,5,11-12H2,(H,14,15)/t8-/m0/s1
- InChI Key： YGPSJZOEDVAXAB-QMMMGPOBSA-N
- SMILES： C1C=CC=C(C=1C(C[C@@H](C(=O)O)N)=O)N
Computed Properties
- Exact Mass: 208.08486
- Monoisotopic Mass: 208.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: -2.2
Experimental Properties
- Color/Form: Pale yellow crystal
- Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 219 º C (decomposition) (ethanol)
- Refractive Index: -33 ° (C=0.4, H2O)
- Solubility: Slightly soluble (8.1 g/l) (25 º C),
- PSA: 106.41
- Merck: 5328
- Specific Rotation: -28.0° - -36.0° (c=0.4, H2O)
- Solubility: Not available
L-Kynurenine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- RTECS：CY9049700
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
L-Kynurenine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-244590-0.5g |
(2S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid |
2922-83-0 | 95% | 0.5g |
$1316.0 | 2024-06-19 | |
| eNovation Chemicals LLC | D523295-250mg |
(S)-2-AMino-4-(2-aMinophenyl)-4-oxobutanoic acid |
2922-83-0 | 97% | 250mg |
$280 | 2024-05-24 | |
| eNovation Chemicals LLC | D523295-100mg |
(S)-2-AMino-4-(2-aMinophenyl)-4-oxobutanoic acid |
2922-83-0 | 97% | 100mg |
$180 | 2024-05-24 | |
| Enamine | EN300-244590-0.05g |
(2S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid |
2922-83-0 | 95% | 0.05g |
$448.0 | 2024-06-19 | |
| Ambeed | A965360-100mg |
(S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid |
2922-83-0 | 98% | 100mg |
$71.0 | 2025-02-20 | |
| Apollo Scientific | BIB6088-1g |
L-Kynurenine free base |
2922-83-0 | 98% | 1g |
£395.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L864410-100mg |
L-Kynurenine |
2922-83-0 | >98.0%(T) | 100mg |
￥464.00 | 2022-01-11 | |
| Alichem | A019109097-1g |
(S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid |
2922-83-0 | 95% | 1g |
$1060.00 | 2023-09-02 | |
| Chemenu | CM126707-1g |
(S)-2-amino-4-(2-aminophenyl)-4-oxobutanoic acid |
2922-83-0 | 95% | 1g |
$337 | 2021-06-09 | |
| Alichem | A019109097-250mg |
(S)-2-Amino-4-(2-aminophenyl)-4-oxobutanoic acid |
2922-83-0 | 95% | 250mg |
$412.34 | 2023-09-02 |
L-Kynurenine Related Literature
-
Ke Li,Tyler J. Buchinger,Weiming Li Nat. Prod. Rep. 2018 35 501
-
Marzieh Ahangarpour,Iman Kavianinia,Paul W. R. Harris,Margaret A. Brimble Chem. Soc. Rev. 2021 50 898
-
H. Song,W.?L. Li,B. M. Liu,X. M. Sun,J. X. Ding,N. Chen,Y. B. Ji,Z. Xiang RSC Adv. 2017 7 39403
-
Yuejie Yu,Qinyan Lu,Feng Chen,Shangli Wang,Chunxiang Niu,Jiabao Liao,Hongwu Wang,Fengjuan Chen Food Funct. 2022 13 6623
-
Ruibin Bai,Fang Cui,Wen Li,Yanping Wang,Zixia Wang,Yingrui Gao,Nan Wang,Qiaohong Xu,Fangdi Hu,Yan Zhang Food Funct. 2022 13 8143
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2922-83-0)L-Kynurenine
Purity:99%/99%
Quantity:1g/5g
Price ($):395.0/1383.0